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Compound of Interest

Compound Name: 4-(Trifluoromethyl)benzyl bromide

Cat. No.: B057558 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-(Trifluoromethyl)benzyl
Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Trifluoromethyl)benzyl bromide (CAS No: 402-49-3), also known as α'-Bromo-α,α,α-

trifluoro-p-xylene, is a valuable reagent in organic synthesis, particularly in the pharmaceutical

and agrochemical industries.[1] Its utility stems from the presence of the trifluoromethyl (CF3)

group, which can enhance the lipophilicity, metabolic stability, and binding affinity of target

molecules.[1] However, its reactivity also necessitates stringent safety and handling protocols.

This guide provides a comprehensive overview of the hazards associated with 4-
(Trifluoromethyl)benzyl bromide and details the necessary procedures for its safe use,

storage, and disposal.

Hazard Identification and Classification
4-(Trifluoromethyl)benzyl bromide is classified as a corrosive substance that poses

significant health risks upon exposure.[2][3][4][5]

GHS Classification:

Skin Corrosion/Irritation: Category 1B[2][3]
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Serious Eye Damage/Eye Irritation: Category 1

GHS Label Elements:

Pictogram: GHS05 (Corrosion)[3]

Signal Word: Danger[2][3][4]

Hazard Statement: H314 - Causes severe skin burns and eye damage.[2][3][4][5]

Other Hazards: The substance is a lachrymator, meaning it can cause tearing.[6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-(Trifluoromethyl)benzyl bromide
is presented in Table 1.

Property Value Reference

Molecular Formula C₈H₆BrF₃

Molecular Weight 239.03 g/mol

Appearance
White to light yellow crystalline

low melting solid
[7]

Melting Point 29-33 °C (lit.) [7]

Boiling Point 65-69 °C at 5 mmHg (lit.) [7]

Density 1.546 g/mL at 25 °C (lit.) [7]

Flash Point 192 °F (88.9 °C)

Water Solubility Insoluble [7]

Refractive Index n20/D 1.484 (lit.)
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Adherence to strict protocols is mandatory to ensure the safety of personnel working with this

chemical.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[2][8]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6][9]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is required for all handling procedures:

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[2][6] Standard

safety glasses are not sufficient.

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber) inspected for integrity

before use.[2]

Clothing: Wear impervious, flame-resistant protective clothing, such as a lab coat, to

prevent skin contact.[2]

Respiratory Protection: If vapors or aerosols are generated, use a NIOSH/MSHA-approved

respirator with appropriate cartridges.[2][9][10]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

The storage area should be a designated corrosives area, and containers should be kept

under an inert gas like nitrogen or argon at 2–8 °C.[9]

Store locked up, accessible only to qualified personnel.[2][10]
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Keep away from incompatible materials such as strong oxidizing agents, acids, bases, and

reducing agents.[9][10]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
Inhalation: Move the victim to fresh air immediately.[2][10] If breathing is difficult, administer

oxygen. If not breathing, begin artificial respiration. Seek immediate medical attention.[2][9]

[10]

Skin Contact: Immediately remove all contaminated clothing.[2][10] Rinse the affected skin

with large amounts of water and soap for at least 15 minutes.[2][9][10] Seek immediate

medical attention.[9][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[6][10] Remove contact lenses if present and easy to do.[2][10] Seek

immediate medical attention from an ophthalmologist.

Ingestion: Rinse the mouth with water.[2] Do NOT induce vomiting, as this can cause

perforation of the esophagus.[9][10] Never give anything by mouth to an unconscious

person.[2] Call a physician or Poison Control Center immediately.[2][10]

Spill and Leak Procedures
Personal Precautions: Evacuate personnel to a safe area.[2] Wear full personal protective

equipment, including respiratory protection.[2] Ensure adequate ventilation and remove all

sources of ignition.[2]

Containment and Cleanup:

For liquid spills, use an inert absorbent material such as sand, silica gel, or acid binder to

soak up the chemical.[9][10]

For solid spills, carefully sweep up the material, avoiding dust formation.[11]
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Collect the spilled material and place it in a suitable, closed container for disposal.[2][9]

[10]

Environmental Precautions: Prevent the chemical from entering drains or waterways.[2]

Disposal Considerations
Waste material must be disposed of in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service.[11] Do not

mix with other waste. Uncleaned containers should be treated as the product itself.

Visualization of Safety Protocols
To further clarify the safety and handling procedures, the following diagrams illustrate the key

workflows and logical relationships.
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Caption: Workflow for the safe handling of 4-(Trifluoromethyl)benzyl bromide.
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Caption: Hazard mitigation strategy for 4-(Trifluoromethyl)benzyl bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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